Budesonide 21-Sulfate
Budesonide 21-Sulfate
Brand Name:
Vulcanchem
CAS No.:
1436796-04-1
VCID:
VC0032220
InChI:
InChI=1S/C25H34O9S/c1-4-5-21-33-20-11-17-16-7-6-14-10-15(26)8-9-23(14,2)22(16)18(27)12-24(17,3)25(20,34-21)19(28)13-32-35(29,30)31/h8-10,16-18,20-22,27H,4-7,11-13H2,1-3H3,(H,29,30,31)/t16-,17-,18-,20+,21?,22+,23-,24-,25+/m0/s1
SMILES:
CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)COS(=O)(=O)O)C)O)C
Molecular Formula:
C25H34O9S
Molecular Weight:
510.598
Budesonide 21-Sulfate
CAS No.: 1436796-04-1
Reference Standards
VCID: VC0032220
Molecular Formula: C25H34O9S
Molecular Weight: 510.598
CAS No. | 1436796-04-1 |
---|---|
Product Name | Budesonide 21-Sulfate |
Molecular Formula | C25H34O9S |
Molecular Weight | 510.598 |
IUPAC Name | [2-[(1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-9,13-dimethyl-16-oxo-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] hydrogen sulfate |
Standard InChI | InChI=1S/C25H34O9S/c1-4-5-21-33-20-11-17-16-7-6-14-10-15(26)8-9-23(14,2)22(16)18(27)12-24(17,3)25(20,34-21)19(28)13-32-35(29,30)31/h8-10,16-18,20-22,27H,4-7,11-13H2,1-3H3,(H,29,30,31)/t16-,17-,18-,20+,21?,22+,23-,24-,25+/m0/s1 |
Standard InChIKey | MSISRBOPNUIOSN-KWVAZRHASA-N |
SMILES | CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)COS(=O)(=O)O)C)O)C |
PubChem Compound | 131667528 |
Last Modified | Nov 11 2021 |
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